molecular formula C13H12ClFN2O B8429742 2-Amino-3-(2-chloro-6-fluorobenzyloxy)-6-methylpyridine

2-Amino-3-(2-chloro-6-fluorobenzyloxy)-6-methylpyridine

Cat. No.: B8429742
M. Wt: 266.70 g/mol
InChI Key: NHJGEJYBAYYTFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-(2-chloro-6-fluorobenzyloxy)-6-methylpyridine is a useful research compound. Its molecular formula is C13H12ClFN2O and its molecular weight is 266.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H12ClFN2O

Molecular Weight

266.70 g/mol

IUPAC Name

3-[(2-chloro-6-fluorophenyl)methoxy]-6-methylpyridin-2-amine

InChI

InChI=1S/C13H12ClFN2O/c1-8-5-6-12(13(16)17-8)18-7-9-10(14)3-2-4-11(9)15/h2-6H,7H2,1H3,(H2,16,17)

InChI Key

NHJGEJYBAYYTFH-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1)OCC2=C(C=CC=C2Cl)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-3-hydroxy-6-methylpyridine (4.3 g, 0.035 mol), dichloromethane (26 ml) and 40% aqueous sodium hydroxide solution (26 ml) was stirred for five minutes at room temperature, then 2-chloro-6-fluorobenzyl chloride (6.8 g, 0.038 mol) and Adogen 464 (2.5 ml) were added and stirring continued for 16 hours. The mixture was diluted with water and extracted with dichloromethane. Drying and evaporation of the organic extracts and trituration with ethanol gave the desired product. Yield 6.3 g (67%), m.p. 108°-109 ° C.
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
26 mL
Type
reactant
Reaction Step One
Quantity
26 mL
Type
reactant
Reaction Step One
Quantity
6.8 g
Type
reactant
Reaction Step Two
Quantity
2.5 mL
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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